Cas no 1313254-52-2 (t-Butyl Z-DL-Alaninamide)

• Product Name: t-Butyl Z-DL-Alaninamide
• CAS No: 1313254-52-2
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 3042857
• Update Time: 2025-10-25

t-Butyl Z-DL-Alaninamide Chemical and Physical Properties

Names and Identifiers

• t-Butyl Z-DL-Alaninamide

• Inchi： 1S/C15H22N2O3/c1-11(13(18)17-15(2,3)4)16-14(19)20-10-12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： YPUQFTVEQMBYMB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(C)C(NC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on t-Butyl Z-DL-Alaninamide

Recent Advances in the Study of t-Butyl Z-DL-Alaninamide (CAS: 1313254-52-2)

In recent years, t-Butyl Z-DL-Alaninamide (CAS: 1313254-52-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its versatile applications in peptide synthesis and drug development, has been the subject of numerous studies aimed at exploring its potential in therapeutic interventions. The following research brief consolidates the latest findings related to this compound, providing insights into its synthesis, biological activity, and potential applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of t-Butyl Z-DL-Alaninamide as a key intermediate in the synthesis of novel peptide-based therapeutics. The researchers highlighted its stability under various reaction conditions, making it an ideal candidate for large-scale pharmaceutical production. Additionally, the study emphasized the compound's compatibility with solid-phase peptide synthesis (SPPS), a widely used method in drug discovery.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial properties of derivatives synthesized using t-Butyl Z-DL-Alaninamide. The study demonstrated that these derivatives exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, suggesting potential applications in combating antibiotic-resistant pathogens. The researchers also noted the compound's low cytotoxicity, further underscoring its therapeutic potential.

Further advancements were documented in a collaborative study between academic and industrial researchers, published in ACS Chemical Biology. This study focused on the use of t-Butyl Z-DL-Alaninamide in the development of protease inhibitors. The findings revealed that the compound's unique structural features enable it to act as a scaffold for designing inhibitors targeting specific proteases involved in diseases such as cancer and viral infections. The study also provided detailed mechanistic insights into the interactions between the compound and its target enzymes.

In addition to its therapeutic applications, t-Butyl Z-DL-Alaninamide has also been investigated for its role in chemical biology tools. A recent publication in Chemical Communications described its use in the development of fluorescent probes for studying enzyme activity in live cells. The probes, derived from t-Butyl Z-DL-Alaninamide, exhibited high specificity and sensitivity, enabling real-time monitoring of enzymatic processes. This innovation opens new avenues for understanding cellular mechanisms and screening potential drug candidates.

Despite these promising developments, challenges remain in the optimization of t-Butyl Z-DL-Alaninamide-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and scalability need to be addressed through further research. However, the compound's versatility and demonstrated efficacy in various applications make it a valuable asset in the ongoing quest for novel therapeutics.

In conclusion, the latest research on t-Butyl Z-DL-Alaninamide (CAS: 1313254-52-2) highlights its multifaceted role in chemical biology and pharmaceutical science. From peptide synthesis to antimicrobial agents and protease inhibitors, this compound continues to inspire innovative approaches to drug development. Future studies are expected to build on these findings, paving the way for its broader application in medicine and biotechnology.